4,7-dimethyl-2-oxo-2H-chromen-5-yl benzoate

• IUPAC Name: (4,7-dimethyl-2-oxochromen-5-yl) benzoate
• InChI: InChI=1S/C18H14O4/c1-11-8-14-17(12(2)10-16(19)21-14)15(9-11)22-18(20)13-6-4-3-5-7-13/h3-10H,1-2H3
• InChI Key: JBLGNZODXURXBG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=CC(=O)O2)C)C(=C1)OC(=O)C3=CC=CC=C3
• Molecular Formula: C18H14O4
• Molecular Weight: 294.3 g/mol

Description

4,7-dimethyl-2-oxo-2H-chromen-5-yl benzoate is a chemical compound that has been gaining attention in the scientific community due to its potential applications in various fields. This compound is also known as coumarin-5-benzoate and is a derivative of coumarin, which is a natural compound found in many plants.

Scientific Research Applications

4,7-dimethyl-2-oxo-2H-chromen-5-yl benzoate has been studied for its potential applications in various scientific fields. One of the most promising applications is in the field of cancer research. Studies have shown that this compound has anti-cancer properties and can induce apoptosis (programmed cell death) in cancer cells. It has also been shown to inhibit the growth and proliferation of cancer cells.
Another potential application of 4,7-dimethyl-2-oxo-2H-chromen-5-yl benzoate is in the field of neuroscience. Studies have shown that this compound has neuroprotective properties and can protect neurons from damage caused by oxidative stress. It has also been shown to improve cognitive function and memory in animal models.

Mechanism of Action

The mechanism of action of 4,7-dimethyl-2-oxo-2H-chromen-5-yl benzoate is not fully understood. However, studies have suggested that it works by inhibiting various signaling pathways in cells, including the AKT and ERK pathways. It has also been shown to increase the production of reactive oxygen species (ROS) in cancer cells, leading to apoptosis.
Biochemical and Physiological Effects:
Studies have shown that 4,7-dimethyl-2-oxo-2H-chromen-5-yl benzoate has various biochemical and physiological effects. It has been shown to decrease the expression of various proteins involved in cancer cell growth and proliferation. It has also been shown to increase the expression of proteins involved in apoptosis. In addition, it has been shown to reduce oxidative stress and inflammation in cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4,7-dimethyl-2-oxo-2H-chromen-5-yl benzoate in lab experiments is its low toxicity. It has been shown to have low cytotoxicity in both cancer and normal cells. It is also relatively easy to synthesize and can be obtained in large quantities.
One of the limitations of using 4,7-dimethyl-2-oxo-2H-chromen-5-yl benzoate in lab experiments is its solubility. It is not very soluble in water, which can make it difficult to work with in certain experiments. It also has a short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are many potential future directions for research on 4,7-dimethyl-2-oxo-2H-chromen-5-yl benzoate. One area of research could be to further investigate its anti-cancer properties and potential use as a cancer treatment. Another area of research could be to study its neuroprotective properties and potential use in treating neurodegenerative diseases. Additionally, research could be done to improve its solubility and stability, making it easier to work with in lab experiments.